{[(2-Iodocyclopentyl)oxy]methyl}benzene

• Molecular Formula: C12H15IO
• Molecular Weight: 302.15 g/mol
• IUPAC Name: (2-iodocyclopentyl)oxymethylbenzene
• InChI: InChI=1S/C12H15IO/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2
• InChI Key: JMFCZIVQOBUVCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)I)OCC2=CC=CC=C2

Description

{[(2-Iodocyclopentyl)oxy]methyl}benzene is a halogenated aromatic ether characterized by a benzene ring substituted with a methoxymethyl group linked to a 2-iodocyclopentyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[(2-Iodocyclopentyl)oxy]methyl}benzene typically involves the reaction of 2-iodocyclopentanol with benzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using standard techniques such as column chromatography .

Industrial Production Methods

While specific industrial production methods for {[(2-Iodocyclopentyl)oxy]methyl}benzene are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and implementing continuous flow techniques to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: {[(2-Iodocyclopentyl)oxy]methyl}benzene can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide, to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce the iodocyclopentyl group to a cyclopentyl group.

Substitution: The compound can undergo nucleophilic substitution reactions where the iodine atom is replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydroxide or potassium cyanide in polar solvents like ethanol or water.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of cyclopentyl derivatives.

Substitution: Formation of hydroxyl, cyano, or amino derivatives.

Scientific Research Applications

{[(2-Iodocyclopentyl)oxy]methyl}benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of biological pathways and interactions due to its unique structure.

Medicine: Investigated for its potential pharmacological properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {[(2-Iodocyclopentyl)oxy]methyl}benzene involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The pathways involved may include signal transduction, enzyme inhibition, or receptor activation, depending on the specific application .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between {[(2-Iodocyclopentyl)oxy]methyl}benzene and related compounds:

Compound Name	Functional Groups	Key Substituents	Applications/Reactivity	Reference
{[(2-Iodocyclopentyl)oxy]methyl}benzene	Aromatic ether, iodocyclopentyl	Iodine (heavy halogen)	Cross-coupling reactions, intermediates	Inferred
5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone	Cyclopentanone, chlorophenyl	Chlorine (light halogen)	Fungicide intermediate (metconazole)
1,2-Bis((3-methylbut-2-en-1-yl)oxy)-4-(((3-methylbut-2-en-1-yl)oxy)methyl)benzene	Polyether, prenyl groups	Prenyl (unsaturated aliphatic)	Melanogenesis inhibition, fragrance
Phenyl benzoate (93-99-2)	Ester (aromatic-aliphatic)	Benzoyloxy group	Plasticizers, flavorants

Key Observations:

• Halogen Effects: The iodine substituent in {[(2-Iodocyclopentyl)oxy]methyl}benzene provides greater leaving-group ability and polarizability compared to chlorine in 5-[(4-chlorophenyl)methyl]-2,2-dimethylcyclopentanone. This enhances its utility in substitution reactions or catalytic cycles .
• Ether vs. Ester Reactivity : Unlike phenyl benzoate (an ester), {[(2-Iodocyclopentyl)oxy]methyl}benzene’s ether linkage confers greater hydrolytic stability but reduced electrophilicity, limiting its use in esterase-mediated processes .
• Biological Activity: The prenyl-substituted polyether from demonstrates melanogenesis inhibition, whereas iodine’s bulk in {[(2-Iodocyclopentyl)oxy]methyl}benzene may sterically hinder similar bioactivity unless paired with complementary pharmacophores .

Physicochemical Properties

• Solubility and Stability : Iodine’s hydrophobic nature may reduce aqueous solubility compared to chlorine or methyl-substituted analogs. However, the cyclopentyl group could improve lipid solubility, favoring membrane permeability in drug design.
• Thermal Stability : Heavy halogens like iodine increase molecular weight and may lower melting points relative to lighter-halogenated analogs (e.g., chlorine derivatives in ) .

Biological Activity

The compound {[(2-Iodocyclopentyl)oxy]methyl}benzene is an organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, toxicity, and therapeutic potential, supported by relevant case studies and research findings.

Chemical Structure and Properties

Chemical Formula : C12H13IO
Molecular Weight : 292.14 g/mol
IUPAC Name : 2-(iodocyclopentyl)oxy-1-methylbenzene

The structure of {[(2-Iodocyclopentyl)oxy]methyl}benzene features a benzene ring substituted with a cyclopentyl ether group containing iodine. The presence of iodine may influence the compound's reactivity and interaction with biological targets.

The biological activity of {[(2-Iodocyclopentyl)oxy]methyl}benzene may involve:

• Enzyme Inhibition : Similar compounds have shown potential as enzyme inhibitors, suggesting that this compound could interact with specific enzymes, altering their activity.
• Receptor Binding : The structural characteristics may facilitate binding to various receptors, potentially influencing signaling pathways in cells.

Toxicity Studies

Research on related compounds indicates that halogenated organic compounds can exhibit varying levels of toxicity. For instance, studies have indicated that iodine-containing compounds can induce cytotoxicity and genotoxicity in certain cellular models.

Table 1: Toxicological Data Summary

Study Reference	Compound Tested	Observed Effects
	Iodinated Aromatics	Cytotoxicity in human cell lines	Potential risk for human health
	Benzene Derivatives	Genotoxic effects observed	Need for careful exposure assessment

Case Studies

• Genotoxicity Assessment : A study evaluating the genotoxic potential of benzene derivatives highlighted that structural modifications, such as halogenation, can significantly influence the genotoxic profile of compounds. This underscores the need for further investigation into {[(2-Iodocyclopentyl)oxy]methyl}benzene to assess its safety and potential risks associated with exposure .
• Occupational Exposure Analysis : Research has shown that exposure to similar aromatic compounds in occupational settings correlates with increased risks of hematological disorders. This raises concerns about the implications of using {[(2-Iodocyclopentyl)oxy]methyl}benzene in various industries without thorough risk assessments .